Cas no 541540-58-3 ((2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene)

• Product Name: (2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene
• CAS No: 541540-58-3
• MF: C₃₂H₂₃FeNOP
• MW: 524.349889993668
• CID: 2199916
• Update Time: 2025-11-05

(2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene
• (2S)-1-[(4S)-4,5-dihydro-4-(phenylMethyl)-2-oxazolyl]-2-(diphenylphosphino)-Ferrocene
• (R,Sp)-Bn-Phosferrox
• S906127 (2S)-1-[(4S)-4,5-Dihydro-4-phenylmethyl-2-oxazolyl]-2-(diphenylphosphino)ferrocene,98%
• (Sp)-1-[(4R)-4,5-Dihydro-4-phenylmethyl-2-oxazolyl]-2-(diphenylphoSphino)ferrocene

• Inchi： 1S/C27H23NOP.C5.Fe/c1-4-11-21(12-5-1)19-22-20-29-27(28-22)25-17-10-18-26(25)30(23-13-6-2-7-14-23)24-15-8-3-9-16-24;1-2-4-5-3-1;/h1-18,22H,19-20H2;;/q;-1;+2/t22-;;/m1../s1
• InChI Key： IFXOZEBUGNHYLM-GJICFQLNSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C12[C@@]3([H])[C@@]4([H])C5[C@]1(C1OC[C@@H](CC6C=CC=CC=6)N=1)[Fe+2]16782354C2=C1C6=C7[C-]82

Additional information on (2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene

(2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene (CAS No. 541540-58-3): A Versatile Chiral Ligand in Asymmetric Catalysis

In the realm of asymmetric synthesis, (2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene (CAS 541540-58-3) has emerged as a pivotal chiral ferrocenyl ligand, renowned for its structural uniqueness and catalytic efficiency. This compound, often abbreviated as FerroPHOX, combines a planar chiral ferrocene backbone with a stereogenic oxazoline moiety, enabling exceptional enantioselectivity in transition-metal-catalyzed reactions. Its diphenylphosphino group and oxazoline ring synergistically coordinate to metals like palladium, rhodium, and iridium, making it indispensable in pharmaceutical intermediates and fine chemical synthesis.

The growing demand for enantiopure compounds in drug development has propelled research into ligands like FerroPHOX. Recent studies highlight its role in asymmetric hydrogenation and C–C bond-forming reactions, addressing key challenges in green chemistry and atom economy. Users frequently search for "best chiral ligands for asymmetric catalysis" or "how to improve enantioselectivity in Pd-catalyzed reactions," underscoring the relevance of this compound. Its stability under aerobic conditions and modular synthesis further enhance its appeal for industrial applications.

From a structural perspective, the ferrocene core provides robust steric and electronic tuning, while the (4S)-oxazoline unit ensures rigid chiral induction. Computational studies suggest that the diphenylphosphino group’s π-accepting ability lowers the LUMO energy of metal complexes, accelerating reaction rates. These features align with trending topics like "computational ligand design" and "sustainable catalysis," frequently queried in academic and industrial forums.

Practical applications of CAS 541540-58-3 span pharmaceuticals (e.g., synthesis of β-amino acids) and agrochemicals. Its compatibility with flow chemistry setups—a hot topic in "continuous manufacturing" searches—demonstrates adaptability to modern production paradigms. Moreover, its recyclability in catalytic cycles addresses ESG (Environmental, Social, and Governance) metrics, a priority for chemical enterprises.

In summary, (2S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2-(diphenylphosphino)ferrocene exemplifies innovation in ligand design, bridging academic research and industrial needs. Its multifaceted utility ensures continued interest, as evidenced by search trends around "high-performance asymmetric catalysts" and "ferrocene-based ligands." Future directions may explore its hybridization with AI-driven catalyst optimization, a burgeoning field in chemical informatics.